Cas no 1322279-01-5 ((2Z)-N-(2,4-difluorophenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine)

• Product Name: (2Z)-N-(2,4-difluorophenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine
• CAS No: 1322279-01-5
• MF: C₂₃H₁₇F₂NO₄S
• MW: 441.447191953659
• CID: 5904655
• PubChem ID: 2134849
• Update Time: 2025-07-23

(2Z)-N-(2,4-difluorophenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine Chemical and Physical Properties

Names and Identifiers

• TZDPQRAZAAASSW-RWEWTDSWSA-N
• (2Z)-N-(2,4-difluorophenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine
• N-(2,4-difluorophenyl)-8-methoxy-3-(4-methylphenyl)sulfonylchromen-2-imine
• F1601-0534
• 1322279-01-5
• (Z)-2,4-difluoro-N-(8-methoxy-3-tosyl-2H-chromen-2-ylidene)aniline
• AKOS001829933

• Inchi： 1S/C23H17F2NO4S/c1-14-6-9-17(10-7-14)31(27,28)21-12-15-4-3-5-20(29-2)22(15)30-23(21)26-19-11-8-16(24)13-18(19)25/h3-13H,1-2H3/b26-23-
• InChI Key： TZDPQRAZAAASSW-RWEWTDSWSA-N
• SMILES： C1(=N/C2=CC=C(F)C=C2F)/OC2=C(C=CC=C2OC)C=C/1S(C1=CC=C(C)C=C1)(=O)=O

Computed Properties

• Exact Mass: 441.08463552g/mol
• Monoisotopic Mass: 441.08463552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 73.3Ų

Additional information on (2Z)-N-(2,4-difluorophenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine

Recent Advances in the Study of (2Z)-N-(2,4-difluorophenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine (CAS: 1322279-01-5)

The compound (2Z)-N-(2,4-difluorophenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine, with the CAS number 1322279-01-5, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique chromene scaffold and sulfonyl group, has shown promising potential in various therapeutic applications, particularly in the modulation of inflammatory pathways and as a potential anticancer agent. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy in preclinical models.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a selective inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. The researchers demonstrated that (2Z)-N-(2,4-difluorophenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine exhibits a 50-fold selectivity for COX-2 over COX-1, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The study further highlighted the compound's ability to reduce prostaglandin E2 (PGE2) levels in vitro and in vivo, with minimal gastrointestinal toxicity.

In addition to its anti-inflammatory properties, recent research has explored the anticancer potential of this compound. A 2024 study in Cancer Research revealed that (2Z)-N-(2,4-difluorophenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine induces apoptosis in several cancer cell lines, including breast and colon cancer, by activating the intrinsic mitochondrial pathway. The compound was found to upregulate pro-apoptotic proteins such as Bax and caspase-3 while downregulating anti-apoptotic proteins like Bcl-2. Notably, the study reported synergistic effects when the compound was combined with conventional chemotherapeutic agents, suggesting its potential as an adjunct therapy.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. A 2023 paper in Drug Metabolism and Disposition reported that (2Z)-N-(2,4-difluorophenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine exhibits favorable oral bioavailability (~60%) and a half-life of approximately 8 hours in rodent models. The compound was primarily metabolized via hepatic CYP3A4-mediated oxidation, with no significant accumulation in tissues observed. These findings support its potential for further development as an oral therapeutic agent.

Despite these promising results, challenges remain in the clinical translation of this compound. A 2024 review in Expert Opinion on Drug Discovery highlighted the need for more extensive toxicology studies and formulation optimization to improve its solubility and stability. Additionally, the compound's synthetic route, which currently involves multiple steps with moderate yields, may need to be streamlined for large-scale production. Future research directions include the development of analogs with improved potency and selectivity, as well as the exploration of its therapeutic potential in other disease areas such as neurodegenerative disorders and autoimmune diseases.

In conclusion, (2Z)-N-(2,4-difluorophenyl)-8-methoxy-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine (CAS: 1322279-01-5) represents a promising scaffold for the development of novel anti-inflammatory and anticancer agents. Recent studies have provided valuable insights into its mechanism of action, pharmacokinetics, and therapeutic potential, paving the way for further preclinical and clinical investigations. As research progresses, this compound may emerge as a valuable addition to the arsenal of targeted therapies in chemical biology and medicinal chemistry.